![molecular formula C4H6BrN3 B3105012 2-Amino-4-bromo-1-methylimidazole CAS No. 151597-82-9](/img/structure/B3105012.png)
2-Amino-4-bromo-1-methylimidazole
Overview
Description
2-Amino-4-bromo-1-methylimidazole is a chemical compound with the molecular formula C4H6BrN3. It has a molecular weight of 176.01 . This compound belongs to the class of organic compounds known as imidazoles, which are aromatic five-member rings with two nitrogen atoms at positions 1 and 3, and three carbon atoms .
Synthesis Analysis
The synthesis of imidazoles, including this compound, has been a topic of recent research. One method involves a one-pot, four-component synthesis achieved by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions . Another approach involves the cyclization of amido-nitriles to form disubstituted imidazoles .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a boiling point of 322.0±34.0 °C and a density of 1.91±0.1 g/cm3 .Scientific Research Applications
Synthesis and Applications in Amino Acid Mimetics
- Synthesis of Trisubstituted Imidazoles : A study by Zaman, Mitsuru, and Abell (2005) demonstrates the synthesis of 1-benzyl-4-methylimidazoles with various substituents at the 2-position from O-pentafluorobenzoylamidoximes. This process, involving palladium-catalyzed cyclization, is significant for producing optically active amino acid mimetics with a C-terminal imidazole (Zaman, Mitsuru, & Abell, 2005).
Analytical Methods in Food Chemistry
- Determination in Beverages : Xu et al. (2015) developed a method for determining 4-methylimidazole, 2-methylimidazole, and other compounds in beverages. This method, involving solid-phase extraction and amino trap column coupled with pulsed amperometric detection, is useful for analyzing these imidazoles in food products (Xu et al., 2015).
Corrosion Inhibition
- Heterocyclic Diazoles as Corrosion Inhibitors : Babić-Samardžija et al. (2005) investigated heterocyclic diazoles, including 4-bromoimidazole and 4-methylimidazole, as corrosion inhibitors of iron in acidic solutions. This research highlights the potential of these compounds in protecting metals from corrosion, especially in industrial applications (Babić-Samardžija et al., 2005).
Synthesis of Alkaloids
- Synthesis of 2-Aminoimidazole Alkaloids : Ando and Terashima (2010) achieved a novel synthesis of 2-amino-1H-imidazol-4-carbaldehyde derivatives, a key step in synthesizing various 2-aminoimidazole alkaloids. These derivatives serve as building blocks for synthesizing alkaloids like oroidin, hymenidin, and ageladine A (Ando & Terashima, 2010).
Mechanism of Action
Target of Action
Imidazoles, the class of compounds to which it belongs, are key components of functional molecules used in a diverse range of applications . They are utilized in pharmaceuticals, agrochemicals, dyes for solar cells, functional materials, and catalysis .
Mode of Action
The synthesis of imidazoles often involves the formation of bonds during the reaction . For instance, one method involves a nickel-catalyzed addition to a nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization . This process results in the formation of substituted imidazoles .
Biochemical Pathways
Imidazoles are known to be involved in a wide range of biochemical processes due to their presence in many functional molecules .
Result of Action
Imidazoles are known to play a crucial role in a variety of applications, suggesting that they may have diverse effects at the molecular and cellular level .
Action Environment
The synthesis of imidazoles can be influenced by various factors, including the presence of different functional groups and reaction conditions .
Properties
IUPAC Name |
4-bromo-1-methylimidazol-2-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6BrN3/c1-8-2-3(5)7-4(8)6/h2H,1H3,(H2,6,7) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCYLZDSDXABYQL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1N)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6BrN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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